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Compound of Interest

Compound Name: N-Isopropylcyclohexylamine

Cat. No.: B058178

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of N-
Isopropylcyclohexylamine (CAS No. 1195-42-2). The information is compiled from various
chemical and safety data sources to assist researchers and professionals in drug development
and other scientific endeavors. This document presents quantitative data in a structured format,
outlines general experimental protocols for the determination of these properties, and includes
a logical workflow for the physical characterization of a similar chemical substance.

Chemical Identity

N-Isopropylcyclohexylamine, also known as N-Cyclohexylisopropylamine, is a secondary
amine with the chemical formula CeH1oN.[1] It is a clear, colorless to light yellow liquid.[1]

Physical Properties

The physical properties of N-Isopropylcyclohexylamine are summarized in the table below.
These values are essential for handling, storage, and application of the compound in a
laboratory or industrial setting.
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Property Value Source(s)

Molecular Formula CoH1oN [1]

Molecular Weight 141.25 g/mol [1][2]
Clear colorless to light yellow

Appearance o [1]
liquid

- _ 175 °C at 760 mmHg60-65 °C

Boiling Point [3114][1]
at 12 mmHg

Melting Point -79.9°C (estimate) [1]

_ 0.859 g/mL at 25 °C0.850
Density [1][3]

g/mL

Refractive Index (n20/D)

1.448

[1]

46 °C (114.8 °F) - closed

Flash Point [31[4]
cup33 °C (91.4 °F)
pKa 11.03 + 0.20 (Predicted) [1]
» Slightly soluble in Chloroform
Solubility [1]

and Methanol

Vapor Density

4.9

[4]

Experimental Protocols for Property Determination

The following are generalized experimental methodologies for determining the key physical

properties of a liquid amine like N-lsopropylcyclohexylamine. These protocols are based on

standard laboratory practices.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

o Apparatus: A distillation apparatus including a round-bottom flask, a condenser, a

thermometer, a heating mantle, and boiling chips.
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e Procedure:

3.2.

A small volume of N-Isopropylcyclohexylamine is placed in the round-bottom flask along
with a few boiling chips to ensure smooth boiling.

The flask is gently heated using the heating mantle.

The temperature is monitored with a thermometer placed such that the bulb is just below
the side arm of the distillation head.

The temperature at which the liquid actively boils and a steady stream of condensate is
observed on the thermometer is recorded as the boiling point.

For determining the boiling point at reduced pressure, a vacuum pump is connected to the
distillation apparatus, and the pressure is monitored with a manometer.

Determination of Density

Density is the mass per unit volume of a substance.[5]

e Apparatus: A pycnometer (specific gravity bottle) or a graduated cylinder and an analytical

balance.

e Procedure using a Graduated Cylinder:

o

The mass of a clean, dry 10 mL graduated cylinder is measured on an analytical balance.

[6]

A known volume of N-Isopropylcyclohexylamine (e.g., 10 mL) is added to the graduated
cylinder. The volume is read at the bottom of the meniscus.[6]

The mass of the graduated cylinder with the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder.

The density is calculated by dividing the mass of the liquid by its volume.[7]
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3.3. Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.[8]

o Apparatus: Test tubes, a vortex mixer or shaker, a temperature-controlled water bath.

e Procedure:

[e]

A specific volume of the solvent (e.g., chloroform or methanol) is placed in a test tube.
o Asmall, known amount of N-Isopropylcyclohexylamine is added to the test tube.

o The mixture is agitated using a vortex mixer or shaker until the solute dissolves
completely.

o Steps 2 and 3 are repeated until a point is reached where the added solute no longer
dissolves, and a saturated solution is formed.

o The solubility can then be expressed qualitatively (e.g., slightly soluble) or quantitatively if
the amounts are precisely measured.[9] The process should be conducted at a constant
temperature.[9]

Signaling Pathways and Biological Activity

Currently, there is no significant information available in scientific literature to suggest that N-
Isopropylcyclohexylamine is involved in specific biological signaling pathways. Its primary
use appears to be as a reagent in chemical synthesis.[1]

Logical Workflow for Chemical Identification

The following diagram illustrates a general workflow for identifying an unknown liquid sample, a
process that relies heavily on the determination of its physical properties.
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Caption: Workflow for the Identification of an Unknown Liquid Chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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